Cas no 1493607-33-2 (1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 1493607-33-2
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4602252
• PubChem ID: 82418479
• Update Time: 2025-06-08

1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,4-dimethyl-1H-pyrazol-5-yl)-
• 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one

• Inchi： 1S/C7H10N2O/c1-5-4-8-9(3)7(5)6(2)10/h4H,1-3H3
• InChI Key： OEYZTQRNRNGHJB-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C)N=CC=1C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one

Comprehensive Overview of 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 1493607-33-2)

1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 1493607-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a dimethyl-substituted pyrazole ring linked to an acetyl group. Its versatility in synthesis and potential applications make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 1493607-33-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its role as a key intermediate in the development of heterocyclic compounds, particularly in medicinal chemistry where pyrazole-based scaffolds are prized for their pharmacological properties. The growing demand for targeted drug discovery and sustainable agrochemicals has further amplified interest in this molecule.

From a structural perspective, the presence of both methyl groups and the ketone functionality in 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one enhances its reactivity, enabling diverse chemical transformations. Researchers frequently employ it in cross-coupling reactions and cyclization processes to construct complex molecular architectures. Its stability under standard laboratory conditions also makes it a practical choice for industrial-scale synthesis.

In the context of green chemistry, this compound aligns with the trend toward atom-efficient synthesis. Its derivatives have been investigated for potential applications in crop protection and biodegradable materials, addressing contemporary concerns about environmental sustainability. Analytical techniques such as HPLC and NMR spectroscopy are routinely used to validate its purity and structural integrity, ensuring compliance with industry standards.

The pharmaceutical sector has explored 1493607-33-2 as a precursor for kinase inhibitors and anti-inflammatory agents, capitalizing on the pyrazole core's ability to modulate biological pathways. With the rise of AI-driven drug design, computational models increasingly predict its utility in structure-activity relationship (SAR) studies. This intersection of traditional chemistry and modern technology underscores its relevance in cutting-edge research.

For suppliers and manufacturers, the compound's technical data sheet (TDS) and safety profiles are essential documentation. Proper handling protocols emphasize its compatibility with common organic solvents like DMSO and ethanol, though users should always consult material safety guidelines. As regulatory frameworks evolve, particularly in REACH compliance, transparency about its ecotoxicological data remains crucial for market acceptance.

Emerging trends in custom synthesis and contract research have positioned 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethan-1-one as a sought-after building block. Laboratories frequently inquire about its scalability and cost-effective production methods, reflecting the broader shift toward high-value intermediates. Collaborative efforts between academia and industry continue to uncover new applications, from functional materials to catalysis.

In summary, CAS No. 1493607-33-2 represents a dynamic intersection of innovation and practicality. Its adaptability across multiple scientific disciplines—from medicinal chemistry to materials science—ensures its enduring relevance. As research methodologies advance, this compound is poised to play a pivotal role in addressing global challenges such as disease treatment and sustainable agriculture, making it a cornerstone of modern chemical enterprise.